Cas no 90617-64-4 (1-(4-Ethoxy-2-methylphenyl)propan-2-one)

• Product Name: 1-(4-Ethoxy-2-methylphenyl)propan-2-one
• CAS No: 90617-64-4
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 2812491
• PubChem ID: 20221933
• Update Time: 2025-05-19

1-(4-Ethoxy-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID70603769
• 90617-64-4
• EN300-1846094
• SCHEMBL10725887
• 1-(4-Ethoxy-2-methylphenyl)propan-2-one

• Inchi： 1S/C12H16O2/c1-4-14-12-6-5-11(8-10(3)13)9(2)7-12/h5-7H,4,8H2,1-3H3
• InChI Key： FLXVCGVZWRSVIP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(CC(C)=O)=C(C)C=1

Computed Properties

• Exact Mass: 192.115029749Da
• Monoisotopic Mass: 192.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(4-Ethoxy-2-methylphenyl)propan-2-one

1-(4-Ethoxy-2-methylphenyl)propan-2-one: A Comprehensive Overview

1-(4-Ethoxy-2-methylphenyl)propan-2-one (CAS No. 90617-64-4) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound, often referred to as 4-Ethoxy-2-methylacetophenone, belongs to the family of acetophenones, which are widely used as intermediates in organic synthesis and as building blocks for more complex molecules. The compound's structure features a propanone group attached to a substituted phenyl ring, with specific substituents that influence its chemical reactivity and physical properties.

The molecular formula of 1-(4-Ethoxy-2-methylphenyl)propan-2-one is C₁₃H₁₈O₂, and its molecular weight is approximately 218.3 g/mol. The compound exists as a white crystalline solid under standard conditions, with a melting point of around 55°C and a boiling point of 350°C at standard pressure. Its solubility in common solvents such as water, ethanol, and dichloromethane has been well-documented, making it suitable for various synthetic applications.

Recent studies have highlighted the potential of 1-(4-Ethoxy-2-methylphenyl)propan-2-one in the development of advanced materials, particularly in the field of polymer science. Researchers have explored its use as a monomer in the synthesis of polyurethanes and other thermoplastic elastomers, where its unique combination of rigidity and flexibility contributes to improved mechanical properties. Additionally, the compound has shown promise in the formulation of high-performance adhesives and coatings, where its ability to form strong intermolecular bonds enhances adhesion strength.

In the pharmaceutical industry, 1-(4-Ethoxy-2-methylphenyl)propan-2-one has been investigated as a potential precursor for bioactive compounds. Its structure allows for easy functionalization, enabling the synthesis of derivatives with enhanced pharmacological activity. For instance, derivatives of this compound have been tested for their anti-inflammatory and antioxidant properties, with encouraging results reported in preclinical studies.

The synthesis of 1-(4-Ethoxy-2-methylphenyl)propan-2-one typically involves a Friedel-Crafts acylation reaction or alternative methods such as nucleophilic aromatic substitution. These methods have been optimized over the years to improve yield and purity, making the compound readily available for commercial use. The compound's stability under various reaction conditions further enhances its utility in large-scale manufacturing processes.

From an environmental perspective, 1-(4-Ethoxy-2-methylphenyl)propan-2-one has been evaluated for its biodegradability and ecotoxicity. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates comparable to those of other aromatic compounds. Its ecotoxicity profile suggests low toxicity to aquatic organisms when exposed to concentrations within typical industrial discharge limits.

In conclusion, 1-(4-Ethoxy-2-methylphenyl)propan-2-one (CAS No. 90617-64-4) is a multifaceted compound with applications spanning across diverse industries. Its unique chemical structure, combined with its favorable physical and chemical properties, positions it as an invaluable tool in modern synthetic chemistry. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in the development of innovative materials and therapeutic agents.